Cas no 4120-64-3 ((5E)-2-Mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-2-Mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one
• CAS No: 4120-64-3
• MF: C₁₀H₆N₂O₃S₂
• MW: 266.296239376068
• CID: 332190
• PubChem ID: 1286261
• Update Time: 2025-06-09

(5E)-2-Mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-Mercapto-5-(4-nitrobenzylidene)thiazol-4(5H)-one
• (5E)-2-MERCAPTO-5-(4-NITROBENZYLIDENE)-1,3-THIAZOL-4(5H)-ONE
• 4-Thiazolidinone,5-[(4-nitrophenyl)methylene]-2-thioxo-
• 5-[1-(4-NITRO-PHENYL)-METH-(Z)-YLIDENE]-2-THIOXO-THIAZOLIDIN-4-ONE
• (5E)-2-mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
• 5-(4-Nitro-benzyliden)-2-thioxo-thiazolidin-4-on
• 5-(4-Nitro-benzyliden)-rhodanin
• 5-(4-nitro-benzylidene)-2-thioxo-thiazolidin-4-one
• 5-(4-nitrobenzylidene)-4-thiazolidinone-2-thioxo
• 5-(p-Nitrobenzylidene)-4-oxothiazolidine-2-thione
• 5-[(4-nitrophenyl)methylene]-2-thioxo-4-thiazolidinone
• (5E)-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• AKOS000412334
• (5E)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
• Z44301455
• Corosolicacid
• 2-Mercapto-5-(4-nitrobenzylidene)thiazol-4(5H)-one
• Rhodanine, 5-(p-nitrobenzylidene)-
• MFCD04969014
• 4120-64-3
• SCHEMBL15091291
• 5-[(4-Nitrophenyl)methylene]-2-thioxo-1,3-thiazolidin-4-one
• (5E)-5-[(4-nitrophenyl)methylene]-2-thioxo-thiazolidin-4-one
• AKOS000307471
• (5E)-2-Mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one

• Inchi： 1S/C10H6N2O3S2/c13-9-8(17-10(16)11-9)5-6-1-3-7(4-2-6)12(14)15/h1-5H,(H,11,13,16)/b8-5+
• InChI Key： FRWNAQDBODEVAL-VMPITWQZSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(=CC=1)[N+](=O)[O-])=O)=S

Computed Properties

• Exact Mass: 265.98200
• Monoisotopic Mass: 265.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.752
• PSA: 132.31000
• LogP: 2.93560

(5E)-2-Mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5E)-2-Mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one

Introduction to (5E)-2-Mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one (CAS No. 4120-64-3)

(5E)-2-Mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one is a heterocyclic compound with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS number 4120-64-3, has garnered attention due to its unique structural properties and potential biological activities. The presence of a thiazole ring, combined with a mercapto group and a nitro-substituted benzylidene moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The thiazole core is a well-known pharmacophore in medicinal chemistry, frequently found in various bioactive molecules. Its stability and reactivity under different conditions make it an ideal candidate for drug development. In particular, the mercapto group introduces nucleophilic properties, enabling reactions such as nucleophilic substitution and coordination with metal ions, which can be exploited in designing novel therapeutic agents.

The benzylidene moiety attached to the thiazole ring at the 5-position adds another layer of functionality. The 4-nitrobenzylidene group not only enhances the molecular complexity but also influences the electronic properties of the compound. The nitro group, being electron-withdrawing, can modulate the reactivity and binding affinity of the molecule towards biological targets. This feature has been leveraged in the design of molecules with enhanced binding interactions and improved pharmacokinetic profiles.

Recent studies have highlighted the potential of derivatives of this compound in various therapeutic areas. For instance, modifications of the benzylidene group have been explored to develop compounds with anti-inflammatory and anti-cancer properties. The mercapto group has also been targeted for further functionalization to create molecules with enhanced bioavailability and reduced toxicity.

In the realm of drug discovery, computational modeling and high-throughput screening have been employed to identify promising analogs of (5E)-2-mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one. These approaches have facilitated the identification of lead compounds that exhibit favorable pharmacokinetic profiles and target-specific interactions. The nitro group has been particularly useful in tuning the electronic properties of these molecules, leading to improved binding affinities and selectivity.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods often involve catalytic processes that minimize side reactions and improve overall efficiency.

The biological activity of (5E)-2-mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one has been evaluated in various in vitro and in vivo models. Preliminary results suggest that this compound exhibits promising effects on multiple biological pathways. The mercapto group has been found to play a crucial role in modulating enzyme activity, while the nitro-substituted benzylidene moiety contributes to target specificity.

The structural flexibility of this compound allows for further derivatization to enhance its therapeutic potential. Researchers have explored various strategies to optimize its pharmacological properties, including modifications of the thiazole ring and introduction of additional functional groups. These efforts have led to the identification of novel analogs with improved efficacy and reduced side effects.

The industrial significance of (5E)-2-mercapto-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one cannot be overstated. Its unique structural features make it a valuable scaffold for developing new drugs across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is expected to grow further.